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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, properties,
and reactivity of titanium(lll) bromide (TiBr3). The information is curated for professionals in
research and development, with a focus on delivering precise, quantitative data and detailed
experimental methodologies.

Properties of Titanium(lll) Bromide

Titanium(lIl) bromide is a blue-black, paramagnetic solid with a reddish reflection.[1] It is a key
precursor in the synthesis of various titanium compounds and has applications as a catalyst,
particularly in the polymerization of alkenes.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of titanium(lll) bromide is presented in
Table 1.
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Property Value Reference
Chemical Formula TiBrs [1]
Molar Mass 287.579 g/mol [1]
Appearance Blue-black solid with a reddish o

reflection

Magnetic Susceptibility (xm)

+660 x 10-° cm3/mol at room

[2]

temperature

Thermal Decomposition

Disproportionates at ~400 °C
to TiBra and TiBr2

Reactivity with Water

Reacts to form hydrated

titanium oxides

Reactivity with Air

Sensitive to air and moisture [3]

Thermodynamic Properties

The standard thermodynamic properties of solid titanium(lll) bromide at 298.15 K are

summarized in Table 2.

Property Value
Standard Molar Enthalpy of Formation (AfHO) -548.5 kJ/mol
Standard Molar Gibbs Free Energy of Formation

-523.8 kJ/mol

(ATGO)

Standard Molar Entropy (S°)

176.6 J/(mol-K)

Molar Heat Capacity at Constant Pressure (Cp) 101.7 J/(mol-K)

Solubility

Titanium(lll) bromide is known to dissolve in donor solvents such as pyridine and nitriles. This

dissolution is a chemical reaction that forms 3:1 adducts with the general formula TiBrsLs,
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where L is the solvent ligand.[1] Quantitative solubility data is not readily available, as the
process involves the formation of new chemical species.

Crystal Structure

Titanium(lll) bromide is known to exist in at least two polymorphic forms, commonly referred to
as a-TiBrs and B-TiBrs. Both polymorphs feature titanium centers in an octahedral coordination
environment.[1] The crystallographic data for these two forms are detailed in Table 3.

Crystal Lattice
Polymorph Space Group Reference
System Parameters (A)
a=7.143,b=
, _ 7.143,c =
o-TiBrs Trigonal R-3 [41[5]
19.789,a=B =
90°, y = 120°
] a=7.08,c=
B-TiBrs Hexagonal P6s/mmc 6.22 [6]

The structure of a-TiBrs consists of two-dimensional sheets of edge-sharing TiBre octahedra.[4]
[5] In this structure, each titanium ion is bonded to six bromine ions with a bond length of 2.59

A.[4115]

Synthesis of Titanium(lll) Bromide

The synthesis of titanium(lIl) bromide can be achieved through two primary methods: the
reduction of titanium(IV) bromide and the comproportionation of titanium metal and titanium(1V)
bromide.[1] All procedures must be carried out under an inert atmosphere (e.g., argon or
nitrogen) due to the air and moisture sensitivity of the product.[3]

Reduction of Titanium(lV) Bromide with Hydrogen

This method involves the high-temperature reduction of titanium(IV) bromide (TiBra) with
hydrogen gas (Hz2).[1]

Experimental Protocol:
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» Place a sample of pure TiBrs in a quartz or borosilicate glass tube within a tube furnace.
e Heat the furnace to a temperature of approximately 500 °C.
o Pass a slow stream of dry hydrogen gas over the heated TiBra.

o The volatile TiBra reacts with the hydrogen gas to form solid TiBrs, which deposits in a cooler
region of the tube, and hydrogen bromide (HBr) gas, which is carried out with the excess
hydrogen flow.

e The reaction is represented by the following equation: 2 TiBra(g) + Hz(g) — 2 TiBrs(s) + 2
HBr(g)

 After the reaction is complete, cool the apparatus to room temperature under a continuous
flow of inert gas before collecting the product.

Titanium(IV) Bromide (TiBra) Reduction
Products
"N
Heat (500 °C) Titanium(lll) Bromide (TiBrs) Hydrogen Bromide (HBr)
Hydrogen (Hz) —

Click to download full resolution via product page

Synthesis of TiBrs via Reduction of TiBra

Comproportionation of Titanium Metal and Titanium(lV)
Bromide

This method involves the reaction of titanium metal with a stoichiometric excess of titanium(1V)
bromide.[1]

Experimental Protocol:

e Place a mixture of titanium metal powder and titanium(IV) bromide in a sealed, evacuated
quartz ampoule. A 1:3 molar ratio of Ti to TiBra is typically used.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b13741411/docs?utm_src=pdf-body-img#titanium-iii-bromide-a-comprehensive-technical-guide
https://en.wikipedia.org/wiki/Titanium(III)_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13741411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Heat the ampoule in a furnace to a temperature gradient of 300-500 °C for several days.

e The reaction proceeds via chemical vapor transport, where the TiBra sublimes and reacts
with the titanium metal in the hotter zone to form TiBrs, which crystallizes in the cooler zone.

e The overall reaction is: Ti(s) + 3 TiBra(g) = 4 TiBr3(s)
 After the reaction period, the furnace is slowly cooled to room temperature.

e The resulting TiBr3 crystals are then collected in an inert atmosphere glovebox.

Titanium (Ti) —%
Product

Heat (300-500 °C) Titanium(lll) Bromide (TiBrs)

= 4

Titanium(1V) Bromide (TiBra)

Click to download full resolution via product page

Synthesis of TiBrs via Comproportionation

Key Reactions and Signaling Pathways

While titanium(lll) bromide is not directly involved in biological signaling pathways, its reactivity
Is of significant interest in chemical synthesis. The Lewis acidic nature of the Ti(lll) center
allows it to catalyze a variety of organic reactions.

Adduct Formation

As mentioned, TiBrs reacts with Lewis bases (donor solvents) to form adducts.[1] This reactivity
is crucial for its use in solution-phase chemistry.
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Adduct Formation with Donor Solvents

Conclusion

This technical guide has provided a detailed overview of the synthesis and properties of
titanium(lIl) bromide. The experimental protocols and tabulated data offer a valuable resource
for researchers and professionals working with this versatile compound. Further research into
the quantitative solubility and the exploration of its catalytic activity in a wider range of organic
transformations will continue to expand the utility of this important titanium halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13741411/docs#titanium-iii-bromide-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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